Cas no 2034240-84-9 (2-(2-fluorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
• CAS No: 2034240-84-9
• MF: C₁₆H₂₂FNO₄
• MW: 311.3486
• CID: 5347825
• Update Time: 2025-05-20

2-(2-fluorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
• 2-(2-fluorophenoxy)-N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)acetamide

• Inchi： 1S/C16H22FNO4/c17-13-3-1-2-4-15(13)22-11-16(20)18-8-5-14(19)12-6-9-21-10-7-12/h1-4,12,14,19H,5-11H2,(H,18,20)
• InChI Key： SIJFUEPAUKQVCV-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])C(N([H])C([H])([H])C([H])([H])C([H])(C1([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 336
• XLogP3: 1.7
• Topological Polar Surface Area: 67.8

Additional information on 2-(2-fluorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide

2-(2-Fluorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide

2-(2-Fluorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide (CAS No. 2034240-84-9) is a complex organic compound with a unique structure that combines a fluoro-substituted phenoxy group, an acetamide functional group, and a hydroxylated oxane-containing side chain. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule's design suggests it may possess bioactive properties, making it a subject of interest for researchers exploring novel chemical entities for therapeutic or pesticidal purposes.

The fluoro-substituted phenoxy group in the molecule is a key feature that contributes to its electronic and steric properties. Fluorine substitution on aromatic rings is known to enhance stability and alter the reactivity of compounds, which can be advantageous in drug design. The acetamide functional group, on the other hand, is commonly found in pharmaceutical agents due to its ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of amide bonds in improving the bioavailability of drugs, further underscoring the potential of this compound in medicinal chemistry.

The hydroxylated oxane-containing side chain adds another layer of complexity to the molecule. Oxane, also known as tetrahydropyran, is a six-membered cyclic ether that can influence the compound's solubility and permeability. The presence of a hydroxyl group introduces additional hydrogen bonding capabilities, which can enhance interactions with biological targets. This feature has been leveraged in recent drug discovery efforts to improve the efficacy and selectivity of bioactive compounds.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(2-fluorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct the molecule's intricate architecture. These methods not only ensure high purity but also allow for scalability, making the compound accessible for large-scale studies.

In terms of applications, 2-(2-fluorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific biological targets suggests it may have anti-inflammatory or anti-cancer properties. For instance, recent research has explored its potential as an inhibitor of enzymes involved in inflammatory pathways, which could make it a candidate for treating conditions such as arthritis or neurodegenerative diseases.

Beyond pharmaceutical applications, this compound has also been investigated for its pesticidal activity. The fluoro-substituted phenoxy group is known to confer pesticidal properties in certain compounds, and similar effects have been observed in this molecule. Studies have demonstrated its potential as an insecticide or fungicide, particularly against agricultural pests that threaten crop yields.

To ensure safety and efficacy, rigorous toxicological studies have been conducted on 2-(2-fluorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide. These studies have focused on assessing its acute and chronic toxicity profiles, as well as its potential for bioaccumulation and environmental persistence. Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses, though further investigations are needed to fully understand its safety profile.

From an environmental perspective, the degradation pathways of 2-(2-fluorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide have been studied to evaluate its impact on ecosystems. Research has shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. This characteristic aligns with current trends toward developing sustainable agrochemicals and pharmaceuticals that minimize ecological disruption.

In conclusion, 2-(2-fluorophenoxy)-N-[3-hydroxy-3-(oxan-4-y